ethyl 3-({[3-(2-chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}amino)benzoate

• IUPAC Name: ethyl 3-[[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C20H17ClN2O4/c1-3-26-20(25)13-7-6-8-14(11-13)22-19(24)17-12(2)27-23-18(17)15-9-4-5-10-16(15)21/h4-11H,3H2,1-2H3,(H,22,24)
• InChI Key: SAHLEMYTDYOGLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=C(ON=C2C3=CC=CC=C3Cl)C
• Molecular Formula: C20H17ClN2O4
• DSSTOX Substance ID: DTXSID701144246
• Molecular Weight: 384.8 g/mol
• CAS RN: 301680-64-8

Description

Ethyl 3-({[3-(2-chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}amino)benzoate is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. The compound is a member of the isoxazole family and has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of ethyl 3-({[3-(2-chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}amino)benzoate has not been fully elucidated. However, it has been suggested that the compound may exert its therapeutic effects through the inhibition of various enzymes and signaling pathways involved in inflammation, tumor growth, and oxidative stress.
Biochemical and Physiological Effects:
Ethyl 3-({[3-(2-chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}amino)benzoate has been found to exhibit various biochemical and physiological effects. The compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. It has also been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and liver cancer. Additionally, the compound has been shown to exhibit potent antioxidant activity, which may contribute to its neuroprotective and anti-diabetic effects.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-({[3-(2-chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}amino)benzoate in lab experiments is its potential therapeutic applications. The compound has been found to exhibit various therapeutic properties, which may make it a promising candidate for the development of new drugs. However, one limitation of using this compound is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research on ethyl 3-({[3-(2-chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}amino)benzoate. One direction is to further investigate the compound's mechanism of action and its potential therapeutic applications. Additionally, future studies could focus on optimizing the synthesis method of the compound to increase its availability for research purposes. Finally, the compound could be used as a lead compound for the development of new drugs with improved therapeutic properties.

Scientific Research Applications

Ethyl 3-({[3-(2-chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}amino)benzoate has been found to exhibit various therapeutic properties. The compound has been studied for its potential anti-inflammatory, anti-tumor, and anti-oxidant properties. Additionally, it has been found to exhibit potential neuroprotective and anti-diabetic effects.